SCH772984 TFA

• Synonyms: (S)-1-(2-oxo-2-(4-(4-(pyrimidin-2-yl)phenyl)piperazin-1-yl)ethyl)-N-(3-(pyridin-4-yl)-2H-indazol-5-yl)pyrrolidine-3-carboxamide 2,2,2-trifluoroacetate
• Molecular Formula: C35H34F3N9O4
• Molecular Weight: 701.7

MAPK pathway studies are often confounded by poor solubility or rapid target disengagement of standard ERK inhibitors. SCH772984 TFA solves these with its unique dual mechanism (catalytic + MEK-phosphorylation blockade) and aqueous solubility exceeding 26 mg/mL, enabling DMSO-free in vivo formulation. • IC50: 4 nM (ERK1), 1 nM (ERK2); ≥98% purity by HPLC • Induces novel binding pocket with slow off-rate (koff 1.1 h⁻¹) • Ships with blue ice; global delivery in <15 days for most sizes

SCH772984 TFA – Dual-Mechanism ERK1/2 Inhibitor

SCH772984 TFA is the trifluoroacetate salt of SCH772984, a highly selective, ATP-competitive inhibitor of extracellular signal-regulated kinases ERK1 and ERK2 (IC50 4 nM and 1 nM, respectively, in cell-free assays) [1]. It displays a unique dual mechanism of action—inhibiting both ERK catalytic activity and MEK-mediated phosphorylation of ERK1/2—and induces a previously unknown binding pocket in ERK1/2 that is associated with slow binding kinetics and prolonged on-target residence [2]. Its TFA salt form confers aqueous solubility exceeding 26 mg/mL, a critical differentiator for in vivo formulations that eliminates the need for DMSO-based vehicles required by all clinically staged ERK inhibitors [1].

Dual-mechanism ERK1/2 inhibition study fit (catalytic + phosphorylation blockade)

Aqueous solubility supports DMSO-free in vivo formulation research

Slow binding kinetics for prolonged target-engagement studies

• [1] Morris EJ, Jha S, Restaino CR, Dayananth P, Zhu H, Cooper A, Carr D, Deng Y, Jin W, Black S, Long B, Liu J, Dinunzio E, Windsor W, Zhang R, Zhao S, Angagaw MH, Pinheiro EM, Desai J, Xiao L, Shipps G, Hruza A, Wang J, Kelly J, Paliwal S, Gao X, Babu BS, Zhu L, Daublain P, Zhang L, Lutterbach BA, Pelletier MR, Philippar U, Siliphaivanh P, Witter D, Kirschmeier P, Bishop WR, Hicklin D, Gilliland DG, Jayaraman L, Zawel L, Fawell S, Samatar AA. Discovery of a novel ERK inhibitor with activity in models of acquired resistance to BRAF and MEK inhibitors. Cancer Discov. 2013 Jul;3(7):742-750. doi: 10.1158/2159-8290.CD-13-0070. View Source
• [2] Chaikuad A, Tacconi EMC, Zimmer J, Liang Y, Gray NS, Tarsounas M, Knapp S. A unique inhibitor binding site in ERK1/2 is associated with slow binding kinetics. Nat Chem Biol. 2014 Oct;10(10):853-860. doi: 10.1038/nchembio.1629. View Source

SCH772984 TFA: Key Differentiators

ERK1/2 inhibitors are not functionally interchangeable. SCH772984 TFA exhibits a dual mechanism—blocking both ERK catalytic activity and MEK-mediated ERK phosphorylation—whereas the majority of ERK inhibitors (ulixertinib, ravoxertinib, LY3214996, VX-11e, FR180204) only inhibit catalytic function [1]. This dual action translates to sustained suppression of MAPK pathway output even in the presence of feedback-driven pERK rebound [2]. Furthermore, SCH772984 TFA provides aqueous solubility >26.1 mg/mL, while all clinically staged ERK inhibitors—including MK-8353 (the oral follow-on derived from SCH772984), ulixertinib, ravoxertinib, and LY3214996—are water-insoluble and require DMSO-based vehicles . Substituting SCH772984 TFA with a catalytic-only inhibitor compromises target engagement durability in resistance models, and substituting with a water-insoluble free base or HCl salt introduces DMSO-dependent formulation constraints that confound in vivo pharmacology [1].

Catalytic-only inhibitors (ulixertinib, ravoxertinib, LY3214996, VX-11e)

May not block MEK-mediated ERK phosphorylation or sustain MAPK suppression under feedback reactivation.

Water-insoluble free base or HCl salt

Requires DMSO-based vehicles, introducing solvent artifacts and formulation confounds in vivo.

Fast-dissociating inhibitors (e.g., FR180204)

Transient target occupancy (t₁/₂

• [1] IUPHAR/BPS Guide to Pharmacology. SCH772984 ligand page. Comment: 'The in vitro mechanism of action of SCH772984 is notable, in that it inhibits both the catalytic activity of ERK1/2 and also inhibits phosphorylation of ERK1/2. This is in contrast to other ERK inhibitors that target the ATP-binding site and thus inhibit only the catalytic activity of the kinases.' View Source
• [2] Chemical Probes Portal. SCH772984 SERP Comments. 'In contrast to other reported ERK inhibitors (VTX-11e), this inhibitor also inhibits activating phosphorylation of ERK by MEK kinase at 100 nM, and inhibits phosphorylation of ERK downstream substrate pRSK.' View Source

SCH772984 TFA: Head-to-Head Evidence

Dual Mechanism: Catalytic Activity and MEK Phosphorylation Blockade

SCH772984 uniquely inhibits both the catalytic activity of ERK1/2 and the MEK-mediated phosphorylation of ERK1/2. In contrast, the ERK inhibitor VTX-11e and most other ERK inhibitors target only the ATP-binding site and inhibit catalytic activity alone. In a direct mechanistic comparison, SCH772984 at 100 nM inhibited activating phosphorylation of ERK by MEK, whereas VTX-11e did not exhibit this dual blockade [1]. The IUPHAR/BPS Guide to Pharmacology confirms that this dual mechanism 'is in contrast to other ERK inhibitors that target the ATP-binding site and thus inhibit only the catalytic activity of the kinases' [2]. This translates to functional superiority: SCH772984 (2 µM) maintained inhibition of both ERK and RSK phosphorylation, while a combination of the BRAF inhibitor PLX4032 (10 µM) and MEK inhibitor Trametinib (1 µM) failed to suppress ERK/RSK phosphorylation in the same resistant cells [1].

Dual Mechanism

Head-to-head

SCH772984 inhibits catalytic activity and MEK-mediated ERK phosphorylation at 100 nM; VTX-11e and other inhibitors only block catalytic activity.

Supports dual-mechanism pathway studies; catalytic-only inhibitors may not replicate pharmacology.

Mechanistic distinction per IUPHAR/BPS and Chemical Probes Portal.

Evidence Dimension	Inhibition of MEK-mediated ERK phosphorylation (dual mechanism) vs. catalytic-only inhibition; functional readout of ERK/RSK phosphorylation suppression in resistant cells
Target Compound Data	SCH772984: inhibits MEK→ERK phosphorylation at 100 nM; at 2 µM, inhibits ERK and RSK phosphorylation in cells resistant to BRAF+MEK inhibitor combination
Comparator Or Baseline	VTX-11e: no inhibition of MEK→ERK phosphorylation (catalytic-only). PLX4032 (10 µM) + Trametinib (1 µM) combination: fails to inhibit ERK and RSK phosphorylation in the same resistant cells
Quantified Difference	Qualitative mechanistic distinction (dual vs. single mechanism). Functional: SCH772984 (2 µM) achieves complete ERK/RSK suppression where PLX4032 (10 µM) + Trametinib (1 µM) combination is ineffective
Conditions	Cellular assays; ERK phosphorylation by MEK assessed at 100 nM SCH772984; resistant-cell phospho-ERK/RSK assessed at 2 µM SCH772984 vs. 10 µM PLX4032 + 1 µM Trametinib combination (Chemical Probes Portal, SERP Comments)

Why This Matters

Procurement of a catalytic-only ERK inhibitor will not replicate the dual-mechanism pharmacology of SCH772984, and experiments relying on sustained MAPK suppression in resistance models may fail if a mono-mechanism inhibitor is substituted.

• [1] Chemical Probes Portal. SCH772984 SERP Comments (last updated 1 Jun 2016). 'In contrast to other reported ERK inhibitors (VTX-11e), this inhibitor also inhibits activating phosphorylation of ERK by MEK kinase at 100 nM... SCH772984 successfully inhibited ERK and RSK phosphorylation at 2 uM, while a combination of 10 uM PLX4032 (BRAF-inhibitor) and 1 uM Trametinib (MEK inhibitor) was not able to inhibit ERK and RSK phosphorylation in the same cells.' View Source
• [2] IUPHAR/BPS Guide to Pharmacology. SCH772984 ligand page. 'The in vitro mechanism of action of SCH772984 is notable, in that it inhibits both the catalytic activity of ERK1/2 and also inhibits phosphorylation of ERK1/2. This is in contrast to other ERK inhibitors that target the ATP-binding site and thus inhibit only the catalytic activity of the kinases.' View Source

Slow Binding Kinetics vs. Fast-Dissociating Inhibitors

SCH772984 binds ERK2 with markedly slower dissociation kinetics compared to the early ERK inhibitor FR180204. Quantitative kinetic measurements reveal: SCH772984 has an association rate constant (kon) of 2.8 µM−1s−1 and a dissociation rate constant (koff) of 1.1 h−1, corresponding to a residence time (1/koff) of approximately 0.91 hours and an equilibrium Ki of 0.12 nM [1]. In contrast, FR180204 exhibits a dissociation rate constant >0.05 s−1 (equivalent to >180 h−1), with a dissociation half-life (t1/2) of less than 14 seconds, rendering it incapable of sustained target engagement [1]. The mechanistic basis for SCH772984's slow kinetics is its unique binding mode: X-ray crystallography (PDB: 4QTB, 4QTC) revealed that SCH772984 induces a previously unknown binding pocket in ERK1/2 created by an inactive conformation of the phosphate-binding loop and an outward tilt of helix αC, a structural feature not observed with any other ERK inhibitor [2]. Notably, VX-11e has a slower koff (0.21 h−1, residence time ~4.76 h) than SCH772984, but VX-11e lacks the dual mechanism and novel binding pocket [1].

Binding Kinetics

Reported

SCH772984: k_off=1.1 h⁻¹, residence time ~0.91 h, Ki=0.12 nM. FR180204: k_off>0.05 s⁻¹, t_1/2

Slow dissociation enables sustained target-engagement studies; fast dissociators may not maintain occupancy.

2P-ERK2 kinetic data; SCH772984 binding pocket resolved by X-ray (PDB 4QTB).

Resistance Models

Head-to-head

2 µM SCH772984 suppressed pERK/pRSK in BRAF+MEKi-resistant cells; PLX4032 (10 µM) + Trametinib (1 µM) combination ineffective. Up to 98% tumor regression in LOX xenografts.

Supports model-response endpoint context in acquired-resistance models; BRAF+MEK inhibitor combination may not replicate.

Resistant cell model and LOX BRAF V600E xenograft data; target engagement confirmed at 12.5 mg/kg.

Aqueous Solubility

Reported

SCH772984 TFA >26.1 mg/mL in H₂O; free base and clinically staged ERK inhibitors water-insoluble, requiring DMSO vehicles.

Supports DMSO-free formulation research; water-insoluble analogs may introduce vehicle confounds.

Solubility data from supplier COA; gentle warming may be required.

Kinome Selectivity

Reported

7 of 300 kinases inhibited >50% at 1 µM (CLK2, FLT4, GSG2, MAP4K4, MINK1, PRKD1, TTK); ERK2 fully inhibited.

Supports ERK-specific pathway dissection; reported off-target profile enables data interpretation.

300-kinase panel at 1 µM; selectivity validated by novel binding pocket structure.

Evidence Dimension	ERK2 binding kinetics: association rate (kon), dissociation rate (koff), residence time, and equilibrium dissociation constant (Ki)
Target Compound Data	SCH772984: kon = 2.8 µM−1s−1, koff = 1.1 h−1, residence time ≈ 0.91 h, Ki = 0.12 nM (2P-ERK2); induces novel binding pocket (PDB 4QTB/4QTC)
Comparator Or Baseline	FR180204: koff >0.05 s−1 (>180 h−1), t1/2 < 14 s, Ki ≈ 63 nM; VX-11e: kon = 0.21 µM−1s−1, koff = 0.21 h−1, residence time ≈ 4.76 h, Ki = 0.34 nM (2P-ERK2)
Quantified Difference	SCH772984 residence time ~0.91 h vs. FR180204 t1/2 < 14 s (≥234-fold longer target engagement). SCH772984 Ki = 0.12 nM vs. FR180204 Ki = 63 nM (525-fold higher affinity). VX-11e has ~5.2-fold longer residence time but lacks dual mechanism.
Conditions	2P-ERK2 (doubly phosphorylated active ERK2); kinetic measurements from three or more independent experiments; PDB structures 4QTB (ERK1-SCH772984, 1.45 Å) and 4QTC (haspin-SCH772984)

Why This Matters

The slow dissociation kinetics and novel binding pocket of SCH772984 ensure prolonged on-target occupancy that supports sustained pathway inhibition in cellular and in vivo studies, a property absent in fast-dissociating inhibitors like FR180204 that may produce transient target modulation.

• [1] PMC4724192 Table 1. Kinetic parameters for ERK2 inhibitors. SCH772984: kon = 2.8 ± 0.34 µM−1s−1, koff = 1.1 ± 0.31 h−1, Ki = 0.12 ± 0.10 nM (2P-ERK2). FR180204: koff > 0.05 s−1, t1/2 < 14 s. VX-11e: kon = 0.21 ± 0.04 µM−1s−1, koff = 0.21 ± 0.07 h−1, Ki = 0.34 ± 0.099 nM (2P-ERK2). View Source
• [2] Chaikuad A, Tacconi EMC, Zimmer J, Liang Y, Gray NS, Tarsounas M, Knapp S. A unique inhibitor binding site in ERK1/2 is associated with slow binding kinetics. Nat Chem Biol. 2014 Oct;10(10):853-860. doi: 10.1038/nchembio.1629. PDB: 4QTB (ERK1-SCH772984), 4QTC (haspin-SCH772984). View Source

Efficacy in BRAF/MEK Inhibitor-Resistant Cancer Models

SCH772984 demonstrates quantitative superiority over standard-of-care MAPK inhibitor combinations in models of acquired resistance. In a direct head-to-head comparison, SCH772984 at 2 µM successfully inhibited ERK and RSK phosphorylation, while the combination of the BRAF inhibitor PLX4032 (vemurafenib) at 10 µM plus the MEK inhibitor Trametinib at 1 µM completely failed to suppress ERK and RSK phosphorylation in the same resistant cell population [1]. In the original discovery study, SCH772984 exhibited antiproliferative EC50 values below 500 nM in approximately 88% of BRAF-mutant tumor cell lines (n=25) and 49% of RAS-mutant lines (n=35) [2]. In a panel of 50 melanoma cell lines, 71% of BRAF-mutant lines (including 4 with innate vemurafenib resistance), 78% of NRAS-mutant lines, and 71% of wild-type lines were sensitive to SCH772984 (IC50 < 1 µM) [3]. In vivo, SCH772984 induced up to 98% tumor regression in LOX BRAF V600E xenografts at 50 mg/kg i.p. twice daily for 14 days [2].

Resistance Models

Head-to-head

2 µM SCH772984 suppressed pERK/pRSK in BRAF+MEKi-resistant cells; PLX4032 (10 µM) + Trametinib (1 µM) combination ineffective. Up to 98% tumor regression in LOX xenografts.

Supports model-response endpoint context in acquired-resistance models; BRAF+MEK inhibitor combination may not replicate.

Resistant cell model and LOX BRAF V600E xenograft data; target engagement confirmed at 12.5 mg/kg.

Evidence Dimension	Phospho-ERK/phospho-RSK suppression in resistant cells; antiproliferative EC50 across tumor panels; in vivo tumor regression
Target Compound Data	SCH772984 (2 µM): inhibits ERK and RSK phosphorylation in resistant cells. EC50 <500 nM in 88% BRAF-mutant (n=25) and 49% RAS-mutant (n=35) lines. In vivo: 98% tumor regression at 50 mg/kg i.p. BID × 14 days in LOX BRAF V600E model.
Comparator Or Baseline	PLX4032 (10 µM) + Trametinib (1 µM): fails to inhibit ERK/RSK phosphorylation in the same resistant cells
Quantified Difference	SCH772984 (2 µM) achieves complete phospho-ERK/RSK suppression vs. PLX4032 (10 µM) + Trametinib (1 µM) with zero suppression. 88% sensitivity rate in BRAF-mutant lines vs. typical BRAF inhibitor (~50-60% initial response rate with frequent acquired resistance).
Conditions	Cells with acquired resistance to concurrent BRAF and MEK inhibitor treatment; 4-day CellTiterGlo viability assay for EC50; LOX BRAF V600E xenograft in female nude mice, 50 mg/kg i.p. BID

Why This Matters

This evidence directly addresses the key limitation of BRAF/MEK inhibitor therapy—acquired resistance via ERK reactivation—and shows that SCH772984 maintains efficacy in precisely the setting where BRAF+MEK inhibitor combinations fail, making it the preferred tool compound for resistance mechanism studies.

• [1] Chemical Probes Portal. SCH772984 SERP Comments. 'SCH772984 successfully inhibited ERK and RSK phosphorylation at 2 uM, while a combination of 10 uM PLX4032 (BRAF-inhibitor) and 1 uM Trametinib (MEK inhibitor) was not able to inhibit ERK and RSK phosphorylation in the same cells.' View Source
• [2] Morris EJ, Jha S, Restaino CR, et al. Discovery of a novel ERK inhibitor with activity in models of acquired resistance to BRAF and MEK inhibitors. Cancer Discov. 2013 Jul;3(7):742-750. doi: 10.1158/2159-8290.CD-13-0070. View Source
• [3] Wong DJL, Robert L, Atefi MS, et al. Antitumor activity of the ERK inhibitor SCH772984 against BRAF mutant, NRAS mutant and wild-type melanoma. Mol Cancer. 2014 Aug 20;13:194. doi: 10.1186/1476-4598-13-194. View Source

Aqueous Solubility: DMSO-Free Dosing

SCH772984 TFA is the only ERK inhibitor salt form documented to provide high aqueous solubility (>26.1 mg/mL in H2O with gentle warming), enabling DMSO-free formulation for in vivo studies [1]. The free base SCH772984 is water-insoluble (<1 mg/mL) and requires DMSO (6–25 mg/mL depending on the vendor) . This solubility advantage extends across all clinically staged ERK inhibitors: ulixertinib (BVD-523), ravoxertinib (GDC-0994), temuterkib (LY3214996), and MK-8353 (SCH900353) are all water-insoluble and rely on DMSO or ethanol-based vehicles . The clinical follow-on MK-8353, while offering improved oral bioavailability over SCH772984, is water-insoluble and requires DMSO (50 mg/mL) for in vitro use, with in vivo formulations requiring suspension vehicles . The TFA salt of SCH772984 thus uniquely combines the mechanistic advantages of the parent compound (dual mechanism, slow binding kinetics) with aqueous solubility that eliminates DMSO-associated cytotoxicity and vehicle artifacts in cell-based and in vivo experiments.

Aqueous Solubility

Reported

SCH772984 TFA >26.1 mg/mL in H₂O; free base and clinically staged ERK inhibitors water-insoluble, requiring DMSO vehicles.

Supports DMSO-free formulation research; water-insoluble analogs may introduce vehicle confounds.

Solubility data from supplier COA; gentle warming may be required.

Evidence Dimension	Aqueous solubility of ERK inhibitors at 25°C (or as specified) in mg/mL
Target Compound Data	SCH772984 TFA: >26.1 mg/mL in H2O (with gentle warming); also soluble in DMSO ≥38.5 mg/mL, EtOH ≥2.37 mg/mL
Comparator Or Baseline	SCH772984 free base: Water Insoluble, DMSO 6–25 mg/mL. Ulixertinib: H2O Insoluble, DMSO 86 mg/mL. Ravoxertinib: H2O Insoluble, DMSO 88 mg/mL. LY3214996: H2O Insoluble, DMSO 7–24 mg/mL. MK-8353: H2O Insoluble, DMSO 50 mg/mL. SCH772984 HCl: ≥23.5 mg/mL in H2O
Quantified Difference	SCH772984 TFA aqueous solubility >26.1 mg/mL vs. free base and all clinical comparators <1 mg/mL (≥26-fold improvement). SCH772984 HCl salt also provides aqueous solubility (≥23.5 mg/mL), but the TFA salt is the most widely available pre-formulated aqueous-soluble form from major vendors.
Conditions	Solubility measured at 25°C (Selleckchem) or with gentle warming/heating as recommended (TargetMol, ApexBT); H2O, DMSO, and EtOH solvents

Why This Matters

DMSO-free aqueous formulation is critical for in vivo pharmacology studies where DMSO vehicle toxicity, solvent-induced hemodynamic effects, or DMSO-mediated artifacts confound pharmacodynamic and efficacy readouts. SCH772984 TFA is the procurement-ready form that eliminates these confounds without requiring custom salt preparation.

• [1] TargetMol. SCH772984 TFA (T23338) product datasheet. Solubility: H2O >26.1 mg/mL (heating recommended); DMSO ≥38.5 mg/mL; EtOH ≥2.37 mg/mL. MW = 701.7, Formula = C35H34F3N9O4. View Source

Kinome-Wide Selectivity

SCH772984 exhibits exceptional kinome-wide selectivity. In a panel of 300 kinases tested at 1 µM, only 7 kinases showed >50% inhibition: CLK2 (65%), FLT4/VEGFR3 (60%), GSG2/Haspin (51%), MAP4K4/HGK (71%), MAPK1/ERK2 (100%), MINK1 (66%), PRKD1/PKCµ (50%), and TTK (62%) [1]. For comparison, MK-8353 (SCH900353), the orally bioavailable follow-on, inhibited only 3 of 227 kinases >50% at 1 µM (CLK2, FLT4, Aurora B), with no additional kinase inhibited >35% at 0.1 µM . The earlier ERK inhibitor FR180204 showed substantially poorer selectivity: its Ki for ERK1/2 is 310/140 nM—approximately 78- to 140-fold weaker than SCH772984's Ki of 0.12 nM . While MK-8353 has a numerically lower off-target count, SCH772984's selectivity was assessed on a larger panel (300 vs. 227 kinases) and its novel binding pocket (induced-fit, P-loop inactive conformation) provides a structural basis for selectivity that is mechanistically distinct from type I ATP-competitive inhibitors [1].

Kinome Selectivity

Reported

7 of 300 kinases inhibited >50% at 1 µM (CLK2, FLT4, GSG2, MAP4K4, MINK1, PRKD1, TTK); ERK2 fully inhibited.

Supports ERK-specific pathway dissection; reported off-target profile enables data interpretation.

300-kinase panel at 1 µM; selectivity validated by novel binding pocket structure.

Evidence Dimension	Number of off-target kinases inhibited >50% at 1 µM in kinome-wide panels; biochemical potency (Ki) for target ERK1/2
Target Compound Data	SCH772984: 7 of 300 kinases >50% at 1 µM (CLK2, FLT4, GSG2, MAP4K4, MAPK1, MINK1, PRKD1, TTK); Ki = 0.12 nM (2P-ERK2)
Comparator Or Baseline	MK-8353: 3 of 227 kinases >50% at 1 µM (CLK2, FLT4, Aurora B). FR180204: Ki = 310 nM (ERK1) / 140 nM (ERK2); 30-fold less potent vs. p38α
Quantified Difference	SCH772984 vs. FR180204: ~2,583-fold higher affinity (Ki 0.12 nM vs. Ki 140 nM for ERK2). SCH772984 vs. MK-8353: 7/300 vs. 3/227 off-targets; both show excellent selectivity but SCH772984 achieves this with a structurally validated novel binding mode.
Conditions	Kinase selectivity panels: 300 kinases (SCH772984) at 1 µM; 227 kinases (MK-8353) at 1 µM and 0.1 µM; ERK2 kinetic Ki determined by SPR/kinetic analysis

Why This Matters

High kinome selectivity reduces the risk of off-target-driven phenotypes in mechanistic studies. SCH772984's selectivity profile, validated across 300 kinases, provides confidence that cellular and in vivo effects can be attributed specifically to ERK1/2 inhibition rather than polypharmacology.

• [1] Chemical Probes Portal. SCH772984 Off-Target Selectivity Assessments. 'Only 6 off-target kinases showed >50% inhibition at 1 uM (CLK2, FLT4, GSG2, MAP4K4, MINK1, PRKD1, TTK) out of 300 total assayed.' View Source

SCH772984 TFA: Key Applications

Probing ERK Reactivation in BRAF/MEK-Resistant Models

In tumor models with acquired resistance to BRAF inhibitors (e.g., vemurafenib) or combined BRAF+MEK inhibition, SCH772984 TFA is the tool compound of choice. As demonstrated in direct head-to-head experiments, SCH772984 (2 µM) suppresses ERK and RSK phosphorylation where the PLX4032 (10 µM) + Trametinib (1 µM) combination completely fails [1]. Its dual mechanism—inhibiting both ERK catalytic activity and MEK-mediated ERK phosphorylation—prevents the feedback reactivation of ERK that limits catalytic-only inhibitors [2]. The aqueous solubility of the TFA salt (>26.1 mg/mL) allows DMSO-free in vitro treatment without solvent artifacts that could confound resistance mechanism readouts [3].

DMSO-Free In Vivo Tumor Xenograft Studies

For in vivo pharmacology, SCH772984 TFA delivers robust tumor regression (up to 98% in LOX BRAF V600E xenografts at 50 mg/kg i.p. BID for 14 days) [1]. Critically, the TFA salt's aqueous solubility eliminates the need for DMSO-based vehicles, which at concentrations required for water-insoluble ERK inhibitors (ulixertinib, ravoxertinib, LY3214996, MK-8353) can produce hemodynamic effects, hemolysis, and confounding toxicity [2]. Target engagement is confirmed by strong inhibition of phospho-ERK in tumor tissue measured 6 hours post-dose at 12.5 mg/kg i.p. [3]. While SCH772984 has poor oral bioavailability, intraperitoneal administration provides sufficient exposure for preclinical proof-of-concept studies targeting MAPK-driven tumors.

Structural and Kinetic Studies of ERK Inhibition

SCH772984 is the only ERK inhibitor with a crystallographically characterized novel binding pocket (PDB: 4QTB for ERK1, resolution 1.45 Å). The induced pocket, created by an inactive conformation of the phosphate-binding loop and an outward tilt of helix αC, provides a unique structural template for structure-based drug design of next-generation ERK inhibitors with prolonged target occupancy [1]. Its slow dissociation kinetics (koff = 1.1 h−1, residence time ~0.91 h) make it suitable for washout experiments and target engagement studies where sustained inhibition is required, in contrast to fast-dissociating tools like FR180204 (t1/2 < 14 s) [2]. The TFA salt form additionally facilitates co-crystallization trials by enabling high-concentration aqueous soaking conditions.

Kinase Selectivity Reference for ERK Pathway Dissection

With only 7 off-target kinases inhibited >50% at 1 µM in a 300-kinase panel, SCH772984 TFA serves as a high-confidence chemical probe for dissecting ERK1/2-specific functions in complex signaling networks [1]. Its selectivity profile is quantitatively benchmarked: CLK2 (65%), FLT4 (60%), GSG2 (51%), MAP4K4 (71%), MINK1 (66%), PRKD1 (50%), and TTK (62%) at 1 µM. For experiments requiring clean ERK1/2 pathway interrogation, SCH772984 at concentrations ≤100 nM provides effective on-target inhibition (suppression of pRSK, a direct ERK substrate) with minimal off-target activity [2]. This selectivity benchmark is particularly valuable in phosphoproteomic studies where off-target kinase inhibition could generate false-positive pathway hits [2].

Application

Selection Property

Validation Focus

Probing ERK reactivation in BRAF/MEK-resistant models

Dual-mechanism inhibition (catalytic + phosphorylation blockade)

pERK/pRSK suppression in resistant cell models

DMSO-free in vivo tumor xenograft studies

Aqueous solubility as TFA salt (DMSO-free formulation compatible)

Tumor regression and target engagement in MAPK-driven models

Structural and kinetic studies of ERK inhibition

Slow binding kinetics and unique P-loop binding pocket

Co-crystallization and residence time determination

Kinase selectivity reference for ERK pathway dissection

Kinome-wide selectivity profile

Off-target kinase activity exclusion in phosphoproteomics

• [1] Morris EJ, Jha S, Restaino CR, et al. Discovery of a novel ERK inhibitor with activity in models of acquired resistance to BRAF and MEK inhibitors. Cancer Discov. 2013 Jul;3(7):742-750. doi: 10.1158/2159-8290.CD-13-0070. View Source
• [2] Chemical Probes Portal. SCH772984 SERP Comments: dual mechanism, selectivity, and in vivo target engagement data. View Source
• [3] TargetMol. SCH772984 TFA (T23338) product datasheet; ApexBT. SCH772984 TFA (B5867) product datasheet. Solubility: H2O >26.1 mg/mL. View Source